Cas no 1824024-04-5 (Tert-Butyl 5-fluoro-4-hydroxy-4-methylazepane-1-carboxylate)

• Product Name: Tert-Butyl 5-fluoro-4-hydroxy-4-methylazepane-1-carboxylate
• CAS No: 1824024-04-5
• MF: C₁₂H₂₂FNO₃
• MW: 247.306387424469
• CID: 4918436
• Update Time: 2025-05-21

Tert-Butyl 5-fluoro-4-hydroxy-4-methylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-fluoro-4-hydroxy-4-methylazepane-1-carboxylate
• Tert-Butyl 5-fluoro-4-hydroxy-4-methylazepane-1-carboxylate

• Inchi： 1S/C12H22FNO3/c1-11(2,3)17-10(15)14-7-5-9(13)12(4,16)6-8-14/h9,16H,5-8H2,1-4H3
• InChI Key： MNFRKNQJJMPLRJ-UHFFFAOYSA-N
• SMILES： FC1CCN(C(=O)OC(C)(C)C)CCC1(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8

Additional information on Tert-Butyl 5-fluoro-4-hydroxy-4-methylazepane-1-carboxylate

Tert-Butyl 5-fluoro-4-hydroxy-4-methylazepane-1-carboxylate (CAS No. 1824024-04-5): A Comprehensive Overview

The compound Tert-Butyl 5-fluoro-4-hydroxy-4-methylazepane-1-carboxylate (CAS No. 1824024-04-5) is a fluorinated azepane derivative with significant potential in pharmaceutical and organic synthesis applications. Its unique structural features, including the 5-fluoro and 4-hydroxy-4-methyl substituents, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological activity and improving drug bioavailability.

In recent years, the demand for fluorinated compounds like Tert-Butyl 5-fluoro-4-hydroxy-4-methylazepane-1-carboxylate has surged, driven by the growing focus on precision medicine and targeted therapies. Fluorine incorporation is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity. This compound’s azepane ring further contributes to its versatility, as nitrogen-containing heterocycles are frequently employed in CNS drugs and enzyme inhibitors.

The synthesis of CAS No. 1824024-04-5 involves multi-step organic reactions, including protection-deprotection strategies and selective fluorination. Its tert-butyl carboxylate group offers synthetic advantages, such as ease of handling and compatibility with diverse reaction conditions. These properties align with the pharmaceutical industry’s need for scalable and efficient intermediates, particularly in the development of small-molecule therapeutics.

From an SEO perspective, users frequently search for terms like "fluorinated azepane uses", "5-fluoro-4-hydroxy-4-methylazepane synthesis", and "CAS 1824024-04-5 applications". These queries reflect the compound’s relevance in academic and industrial research. Additionally, discussions on platforms like PubMed and ResearchGate highlight its potential in neuropharmacology and cancer research, further boosting its visibility in scientific literature.

Environmental and regulatory considerations are also critical when working with Tert-Butyl 5-fluoro-4-hydroxy-4-methylazepane-1-carboxylate. While it is not classified as a hazardous material, proper handling protocols are essential to ensure safety. The compound’s stability under standard laboratory conditions makes it a practical choice for researchers exploring structure-activity relationships (SAR) or novel drug candidates.

In summary, CAS No. 1824024-04-5 represents a promising scaffold for innovation in medicinal chemistry. Its combination of fluorine and hydroxyl groups, coupled with the azepane backbone, opens doors to diverse therapeutic applications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation pharmaceuticals.